Cas no 1044919-30-3 ((5-phenylmethoxypyridin-3-yl)methanamine)

(5-phenylmethoxypyridin-3-yl)methanamine structure
1044919-30-3 structure
Product Name:(5-phenylmethoxypyridin-3-yl)methanamine
CAS No:1044919-30-3
MF:C13H14N2O
MW:214.263062953949
CID:1148165
PubChem ID:59569952
Update Time:2025-04-20

(5-phenylmethoxypyridin-3-yl)methanamine Chemical and Physical Properties

Names and Identifiers

    • (5-phenylmethoxypyridin-3-yl)methanamine
    • (5-(BENZYLOXY)PYRIDIN-3-YL)METHANAMINE
    • AGN-PC-0D00AC
    • AB67773
    • SureCN3509195
    • C-(5-BENZYLOXY-PYRIDIN-3-YL)-METHYLAMINE
    • (5-(BENZYLOXY)PYRIDIN-3-YL)METHANAMINE; AGN-PC-0D00AC; (5-(benzyloxy)pyridin-3-yl)methanamine; AB67773; SureCN3509195; C-(5-BENZYLOXY-PYRIDIN-3-YL)-METHYLAMINE;
    • DB-161001
    • CVDBPUXHFGFUBS-UHFFFAOYSA-N
    • [5-(Benzyloxy)pyridin-3-yl]methanamine
    • 1044919-30-3
    • SCHEMBL3509195
    • Inchi: 1S/C13H14N2O/c14-7-12-6-13(9-15-8-12)16-10-11-4-2-1-3-5-11/h1-6,8-9H,7,10,14H2
    • InChI Key: CVDBPUXHFGFUBS-UHFFFAOYSA-N
    • SMILES: O(C1=CN=CC(CN)=C1)CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 214.110613074g/mol
  • Monoisotopic Mass: 214.110613074g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 192
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 48.1Ų
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